Cas no 139993-94-5 (1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-)

1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)- structure
139993-94-5 structure
Product Name:1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
CAS No:139993-94-5
MF:C20H18FNO3S
MW:371.425227642059
CID:1283288
Update Time:2024-08-04

1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
    • 1H-Pyrrole-3-carboxaldehyde, 2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
    • Inchi: 1S/C20H18FNO3S/c1-14(2)18-12-22(26(24,25)17-6-4-3-5-7-17)20(19(18)13-23)15-8-10-16(21)11-9-15/h3-14H,1-2H3
    • InChI Key: FMCUEZYGTRJUPZ-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=CC=C2)(=O)=O)C=C(C(C)C)C(C=O)=C1C1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 371.09924

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 562.2±60.0 °C(Predicted)
  • PSA: 56.14
  • pka: -11.93±0.70(Predicted)
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